2-benzyl-9-{[2-(methylamino)-1,3-thiazol-4-yl]carbonyl}-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 2-benzyl-9-[2-(methylamino)-1,3-thiazole-4-carbonyl]-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C21H26N4O2S/c1-22-20-23-17(14-28-20)19(27)24-11-9-21(10-12-24)8-7-18(26)25(15-21)13-16-5-3-2-4-6-16/h2-6,14H,7-13,15H2,1H3,(H,22,23)
• InChI Key: HGTNBAYSJCETIF-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=CS1)C(=O)N2CCC3(CCC(=O)N(C3)CC4=CC=CC=C4)CC2
• Molecular Formula: C21H26N4O2S
• Molecular Weight: 398.5 g/mol

Description

Synthesis Analysis

Synthesis of diazaspiro[5.5]undecane derivatives, including compounds akin to the one , typically involves microwave-assisted solid-phase synthesis techniques. These approaches utilize direct annulation of primary amines with resin-bound bismesylates, facilitated by the development of α-methyl benzyl carbamate resin linkers. This methodology allows for the cleavage of heterocycles under mildly acidic conditions, avoiding contamination from linker-derived byproducts (Macleod et al., 2006).

Molecular Structure Analysis

The molecular structure of diazaspiro compounds has been extensively studied, revealing intricate details about their configuration. For instance, crystallographic analyses have been employed to elucidate the structures of related diazaspiro[5.5] derivatives, highlighting the triclinic, P-1 space group arrangement and detailing the intermolecular hydrogen bonding patterns that contribute to their stability (Zeng et al., 2021).

Chemical Reactions and Properties

The chemical reactivity of diazaspiro[5.5]undecane derivatives encompasses a range of transformations. These compounds participate in various reactions, including annulations and Michael additions, to introduce diverse functional groups. Their reactivity is influenced by the presence of the diazaspiro skeleton, which imparts unique electronic and steric properties, facilitating the synthesis of complex molecular architectures (Yang et al., 2008).

Physical Properties Analysis

The physical properties of diazaspiro[5.5]undecane derivatives are characterized by their crystalline structure, which is crucial for understanding their solubility, melting points, and stability. X-ray diffraction studies provide insights into the spatial arrangement of atoms within the crystal lattice, offering clues about the physical behavior of these compounds under various conditions (Sun et al., 2010).

Chemical Properties Analysis

The chemical properties of diazaspiro[5.5]undecane derivatives, including reactivity, stability, and interactions with other molecules, are pivotal for their applications in synthesis and drug design. Investigations into their electrochemical behavior, for example, have revealed the pathways for their oxidation and reduction, which are essential for modifying the compounds for specific applications (Abou-Elenien et al., 1991).